5-[2-(azepan-1-yl)-2-oxoethoxy]-2-[(4-phenylpiperazin-1-yl)methyl]-4H-pyran-4-one
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Description
This compound (CAS: 898440-16-9, molecular formula: C24H31N3O4, molecular weight: 425.52) features a pyran-4-one core substituted with a phenylpiperazinylmethyl group at position 2 and an azepan-1-yl-oxoethoxy chain at position 5 . The phenylpiperazine moiety is a common pharmacophore in central nervous system (CNS) targeting agents, while the azepan ring (7-membered) may influence binding kinetics compared to smaller heterocycles like piperidine or morpholine.
Properties
IUPAC Name |
5-[2-(azepan-1-yl)-2-oxoethoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one | |
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InChI |
InChI=1S/C24H31N3O4/c28-22-16-21(17-25-12-14-26(15-13-25)20-8-4-3-5-9-20)30-18-23(22)31-19-24(29)27-10-6-1-2-7-11-27/h3-5,8-9,16,18H,1-2,6-7,10-15,17,19H2 | |
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InChI Key |
UDCOVUXAKJVNAX-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CCCN(CC1)C(=O)COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=CC=C4 | |
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Molecular Formula |
C24H31N3O4 | |
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Molecular Weight |
425.5 g/mol | |
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Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 5-[2-(azepan-1-yl)-2-oxoethoxy]-2-[(4-phenylpiperazin-1-yl)methyl]-4H-pyran-4-one with structurally or functionally related compounds:
*Molecular weight estimated based on formula.
Key Structural and Functional Insights:
Core Structure Variations: Pyran-4-one (target compound, EHT 4063, ): Favored for hydrogen bonding via the ketone oxygen.
Piperazine Substitutions :
- 4-Phenylpiperazine (target compound, ): Common in dopamine/serotonin receptor ligands.
- 4-Fluorophenylpiperazine (): Enhances selectivity for adrenergic receptors .
- 4-Methylpiperazine (EHT 4063): Improves aqueous solubility .
Side Chain Modifications :
- Azepan-1-yl-oxoethoxy (target compound): A 7-membered ring may reduce rigidity, enhancing membrane permeability .
- Quinazolinyloxy (EHT 4063): Imparts kinase inhibitory activity .
- Chlorobenzyloxy (): Increases metabolic stability via steric hindrance .
Research Findings:
- Synthetic Yields : Compound 23a () achieved 79% yield with phenylpiperazinylmethyl substitution, suggesting efficient synthesis of similar derivatives .
- Physicochemical Properties : Azepan’s larger ring size (vs. morpholine or piperidine) may improve lipophilicity, impacting blood-brain barrier penetration .
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